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Compound of Interest

Compound Name: 7-Hydroxy Quetiapine-d8

Cat. No.: B12412725

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Hydroxy Quetiapine-d8 is the deuterated form of 7-Hydroxyquetiapine, a major active

metabolite of the atypical antipsychotic drug Quetiapine. Due to its isotopic labeling, 7-Hydroxy
Quetiapine-d8 serves as an invaluable internal standard for the quantitative analysis of 7-

Hydroxyquetiapine in various biological matrices.[1] Its use in analytical techniques such as

liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass

spectrometry (GC-MS) allows for precise and accurate quantification, which is crucial in

pharmacokinetic studies, therapeutic drug monitoring, and forensic toxicology.[1][2] This guide

provides a comprehensive overview of the technical aspects of 7-Hydroxy Quetiapine-d8,

including its chemical properties, metabolic pathway, synthesis, and detailed experimental

protocols for its application.

Chemical and Physical Properties
A clear distinction between the deuterated and non-deuterated forms of 7-Hydroxy Quetiapine

is essential for its proper application. The key properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12412725#bc-rfq
https://www.benchchem.com/product/b12412725/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-7-hydroxy-quetiapine-d8
https://www.benchchem.com/product/b12412725/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-7-hydroxy-quetiapine-d8
https://www.benchchem.com/product/b12412725/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-7-hydroxy-quetiapine-d8
https://www.medchemexpress.com/7-hydroxy-quetiapine-d8.html
https://www.medchemexpress.com/7-hydroxy-quetiapine-d8.html
https://www.researchgate.net/publication/264390156_Time_resolved_analysis_of_quetiapine_and_7-OH-quetiapine_in_hair_using_LCMS-MS
https://www.benchchem.com/product/b12412725/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-7-hydroxy-quetiapine-d8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 7-Hydroxy Quetiapine-d8 7-Hydroxyquetiapine

Synonyms

6-[2,2,3,3,5,5,6,6-octadeuterio-

4-[2-(2-

hydroxyethoxy)ethyl]piperazin-

1-yl]benzo[b][3]

[4]benzothiazepin-2-ol

11-[4-[2-(2-

Hydroxyethoxy)ethyl]-1-

piperazinyl]dibenzo[b,f][3]

[4]thiazepin-7-ol; ICI214227

Molecular Formula C₂₁H₁₇D₈N₃O₃S C₂₁H₂₅N₃O₃S

Molecular Weight 407.56 g/mol [5] 399.51 g/mol [6]

CAS Number 1185098-57-0[5] 139079-39-3[6]

Appearance White to Light Yellow Solid No data available

Solubility
Chloroform (Slightly), Methanol

(Slightly)
No data available

Storage -20°C No data available

Metabolism of Quetiapine to 7-Hydroxyquetiapine
Quetiapine undergoes extensive metabolism in the liver, primarily mediated by cytochrome

P450 enzymes. The formation of the active metabolite, 7-Hydroxyquetiapine, is a key pathway.

Understanding this metabolic conversion is critical for interpreting pharmacokinetic data.

The metabolic pathway involves the hydroxylation of the dibenzothiazepine ring of Quetiapine.

This reaction is primarily catalyzed by the CYP2D6 enzyme, with some contribution from

CYP3A4. The resulting metabolite, 7-Hydroxyquetiapine, is pharmacologically active and

contributes to the overall therapeutic effect of Quetiapine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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